Cas no 1089051-56-8 (Resveratrol-d)

Resveratrol-d is a deuterium-labeled analog of resveratrol, a naturally occurring polyphenol. This isotopically labeled compound is primarily used as an internal standard in analytical chemistry, particularly in LC-MS and GC-MS applications, to ensure accurate quantification of resveratrol in complex matrices. The incorporation of deuterium enhances its stability and minimizes interference during mass spectrometric analysis, improving precision and reproducibility. Resveratrol-d is synthesized with high isotopic purity (>98%), making it suitable for pharmacokinetic, metabolic, and bioavailability studies. Its structural similarity to native resveratrol allows for reliable comparative analysis while reducing experimental variability. This compound is essential for researchers requiring robust methodological validation in nutraceutical, pharmaceutical, and biomedical research.

Resveratrol-d structure

Product Name:Resveratrol-d

CAS No:1089051-56-8

MF:C₁₄H₁₂O₃

MW:232.267930984497

CID:1078930

PubChem ID:71684637

Update Time:2025-06-07

Resveratrol-d Chemical and Physical Properties

Names and Identifiers

- [2H4]-Resveratrol
- 5-[(Z)-2-(4-Hydroxyphenyl)vinyl]-1,3-benzenediol
- Resveratrol-d4
- trans-Resveratrol-d4
- Resveratrol-d
- HY-16561S
- trans/cis Resveratrol-D4
- J-002201
- (E)-Resveratrol-d4
- 1089051-56-8
- 5-[(1E)-2-[4-hydroxy(2,3,5,6-?H?)phenyl]ethenyl]benzene-1,3-diol
- 5-[(E)-2-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)ethenyl]benzene-1,3-diol
- CS-0085961
- Inchi： 1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1+/i3D,4D,5D,6D
- InChI Key： LUKBXSAWLPMMSZ-RRQWMZAJSA-N
- SMILES： OC1C=C(C=C(C=1)/C=C/C1C([2H])=C([2H])C(=C([2H])C=1[2H])O)O

Computed Properties

Exact Mass: 232.103751224g/mol
Monoisotopic Mass: 232.103751224g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 60.7Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 449.1±14.0 °C at 760 mmHg
Flash Point: 222.3±14.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Resveratrol-d Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Resveratrol-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	R150001-1mg	Resveratrol-d4	1089051-56-8		1mg	$ 161.00	2023-05-25
TRC	R150001-2.5mg	Resveratrol-d4	1089051-56-8		2.5mg	$ 310.00	2023-05-25
TRC	R150001-10mg	Resveratrol-d4	1089051-56-8		10mg	$ 592.00	2023-05-25
TRC	R150001-25mg	Resveratrol-d4	1089051-56-8		25mg	$ 1309.00	2023-05-25
SHENG KE LU SI SHENG WU JI SHU	sc-224316-100µg	trans-Resveratrol-d4,	1089051-56-8		100µg	￥587.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-224316A-500µg	trans-Resveratrol-d4,	1089051-56-8		500µg	￥2647.00	2023-09-05
TRC	R150001-100mg	Resveratrol-d4	1089051-56-8		100mg	$ 4500.00	2023-09-06
MedChemExpress	HY-16561S-1mg（4.31mM*1mLinEthanol）	Resveratrol-d	1089051-56-8	≥98.0%	1mg（4.31mM*1mLinEthanol）	￥8000	2023-07-26
MedChemExpress	HY-16561S-1.11mg（4.31 mm * 1 ml in ethanol）	Resveratrol-d	1089051-56-8	≥98.0%	1.11mg（4.31 mm * 1 ml in ethanol）	￥8000	2024-04-21
SHENG KE LU SI SHENG WU JI SHU	sc-224316-100 µg	trans-Resveratrol-d4,	1089051-56-8		100µg	￥587.00	2023-07-10